3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one

• IUPAC Name: 3-(4-bromo-2-fluoroanilino)-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C14H15BrFNO/c1-14(2)7-10(6-11(18)8-14)17-13-4-3-9(15)5-12(13)16/h3-6,17H,7-8H2,1-2H3
• InChI Key: DKZVHEUAGPYLPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=C(C=C(C=C2)Br)F)C
• Molecular Formula: C14H15BrFNO
• Molecular Weight: 312.18 g/mol

Description

3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one, also known as BRD6897, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer research.

Mechanism of Action

3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one works by binding to a specific pocket on the BRD4 protein, preventing it from interacting with other proteins and regulating gene expression. This leads to a decrease in the expression of genes that are necessary for cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one has a selective effect on cancer cells, with minimal toxicity towards normal cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one has been shown to inhibit the growth of cancer cells in vivo, suggesting that it may have potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one is its selectivity towards cancer cells, which reduces the risk of toxicity towards normal cells. Additionally, it has been shown to have a potent inhibitory effect on cancer cell growth. However, one limitation is that it may not be effective against all types of cancer, as the expression of BRD4 varies among different types of cancer cells.

Future Directions

There are several future directions for research on 3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one. One area of focus could be the development of more potent analogs of 3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one that have increased selectivity and efficacy towards cancer cells. Another area of research could be the investigation of the combination of 3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one with other cancer therapies to enhance its effectiveness. Additionally, the potential use of 3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one as a diagnostic tool for cancer could be explored.

Synthesis Methods

3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one can be synthesized using a multistep process that involves the reaction of 4-bromo-2-fluoroaniline with cyclohexanone and subsequent purification steps. The final product is a yellow solid that is soluble in DMSO.

Scientific Research Applications

3-[(4-bromo-2-fluorophenyl)amino]-5,5-dimethyl-2-cyclohexen-1-one has been shown to have potential applications in cancer research. Specifically, it has been found to inhibit the growth of cancer cells by targeting a specific protein known as BRD4. This protein is involved in the regulation of gene expression and has been found to be overexpressed in many types of cancer.